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Compound of Interest

Compound Name: C(Yigsr)3-NH2

Cat. No.: B126921

Technical Support Center: C(Yigsr)3-NH2

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with the
laminin B1 chain-derived peptide mimetic, C(Yigsr)3-NH2.

Frequently Asked Questions (FAQSs)
Q1: What is the primary cell surface receptor for C(Yigsr)3-NH2?

Al: The primary target for C(Yigsr)3-NH2 is the 67kDa laminin receptor (67LR), also known as
the laminin receptor 1 (LAMR1).[1][2] The YIGSR sequence, of which C(Yigsr)3-NH2 is a
mimetic, is a major receptor-binding site in the laminin protein.

Q2: What is the reported binding affinity of C(Yigsr)3-NH2 for its primary receptor?

A2: Ligand displacement analysis has shown that the interaction of the C(Yigsr)3-NH2 peptide
amide with the 67kDa laminin receptor is of intermediate affinity, with a reported dissociation
constant (Kd) of 1.5 x 10-7 M (or 150 nM).[3]

Q3: Are there known off-target receptors for C(Yigsr)3-NH2?

A3: Yes, there is evidence to suggest that the YIGSR peptide sequence may interact with other
cell surface receptors, most notably certain integrins. While the 67LR is the high-affinity
receptor, cross-reactivity with integrins such as av33 and a531 has been suggested, though
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this interaction may be of lower affinity.[4][5] Further characterization is often required to
determine the specificity of C(Yigsr)3-NH2 in a given experimental system.

Q4: What are the known signaling pathways activated by C(Yigsr)3-NH2 binding to 67LR?

A4: Binding of ligands to the 67LR can initiate intracellular signaling cascades. One such
pathway involves the activation of protein phosphatase 2A (PP2A) through a cAMP and PKA-
dependent mechanism. Additionally, engagement of the 67LR by C(Yigsr)3-NH2 has been
shown to induce the tyrosine phosphorylation of several proteins.[3]

Quantitative Data Summary

The following table summarizes the known binding affinity of C(Yigsr)3-NH2. Researchers are
encouraged to experimentally determine the binding affinities for potential off-target receptors
in their specific cell systems.

. Binding Affinity
Ligand Receptor (Kd) Cell Type | Method

o Neuroblastoma cells /
) 67kDa Laminin ) )
C(Yigsr)3-NH2 1.5x10-7 M (150 nM)  Ligand Displacement
Receptor (67LR) )
Analysis

Suggested by

] Integrins (e.g., avf3, Not Quantitatively literature, requires
C(Yigsr)3-NH2 ] )
0o531) Determined experimental
validation.

Signaling Pathways and Experimental Workflow
Diagrams

Caption: 67kDa Laminin Receptor (67LR) Signaling Pathway.

Caption: Potential Off-Target Integrin a5B1 Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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